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Compound of Interest

Compound Name: Serelaxin

Cat. No.: B13411825

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive guidance on the safe handling, storage, and disposal
of Serelaxin, a recombinant form of human relaxin-2. Adherence to these procedures is critical
to ensure personnel safety and maintain the integrity of the product.

Personal Protective Equipment (PPE) and Safety
Precautions

When handling Serelaxin, particularly in its lyophilized powder form, appropriate personal
protective equipment is mandatory to prevent inhalation, ingestion, and skin contact. Serelaxin
Is classified as toxic if swallowed[1].

Required Personal Protective Equipment:
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PPE Category Item Specifications

) ) ) Nitrile or latex gloves should
Hand Protection Chemical-resistant gloves )
be worn at all times.

o Must be worn to protect
) Safety glasses with side ) )
Eye Protection ) against splashes or airborne
shields or goggles )
particles.

Required when handling the

lyophilized powder outside of a
Respiratory Protection NIOSH-approved respirator certified chemical fume hood to

prevent inhalation of dust

particles.

A clean, buttoned lab coat
Body Protection Laboratory coat must be worn to protect skin

and clothing.

General Safety Precautions:

Avoid dust generation: When handling the lyophilized powder, work in a well-ventilated area,
preferably a chemical fume hood, to minimize the generation of dust.

e Prevent contact: Avoid contact with eyes, skin, and clothing. In case of accidental contact,
follow the first aid measures outlined below.

» No eating or drinking: Do not eat, drink, or smoke in areas where Serelaxin is handled or
stored.

e Wash hands thoroughly: Wash hands thoroughly with soap and water after handling
Serelaxin, even if gloves were worn.

First Aid Measures
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Exposure Route

First Aid Procedure

If Swallowed

Immediately call a POISON CENTER or

doctor/physician. Rinse mouth.

In Case of Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water/shower.

In Case of Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing.

If Inhaled

Remove person to fresh air and keep
comfortable for breathing. Call a POISON
CENTER or doctor/physician if you feel unwell.

Operational Plan: From Receipt to Use

A systematic workflow is essential for the safe and effective use of Serelaxin in a laboratory

setting.

Experimental Workflow for Handling Serelaxin
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Serelaxin Handling Workflow
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Caption: Workflow for the safe handling of Serelaxin from receipt to experimental use.
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Step-by-Step Handling Procedures

e Receiving and Storage:
o Upon receipt, visually inspect the packaging for any damage.

o Store the lyophilized Serelaxin in a tightly sealed container in a freezer at -20°C to -80°C
for long-term stability.

e Preparation for Use:

o Before opening, allow the vial of lyophilized Serelaxin to equilibrate to room temperature
in a desiccator. This prevents condensation and moisture absorption.

o All handling of the powder should be conducted in a chemical fume hood.
o Wear the appropriate PPE as detailed in the table above.
e Weighing:
o Carefully weigh the desired amount of lyophilized powder.
o Minimize the time the container is open to reduce moisture absorption.
» Reconstitution:

o Reconstitute the lyophilized powder using a sterile, appropriate solvent. Common solvents
for peptides include sterile water, phosphate-buffered saline (PBS), or a buffer
recommended by the supplier.

o Gently swirl or pipet up and down to dissolve the powder. Do not vortex, as this can
damage the peptide structure.

o Storage of Reconstituted Solution:
o For immediate use, the reconstituted solution can be kept at 2-8°C for a short period.

o For longer-term storage, it is recommended to create single-use aliquots and store them at
-20°C or colder.
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o Avoid repeated freeze-thaw cycles, as this can degrade the Serelaxin.

Disposal Plan

Proper disposal of Serelaxin and contaminated materials is crucial to prevent environmental
contamination and potential harm.

Disposal Guidelines:

Waste Type Disposal Procedure

Dispose of as chemical waste in accordance
) N ) with local, state, and federal regulations. Do not
Unused Serelaxin (Lyophilized or Solution) _ _
pour down the drain. The material should be

sent to an approved waste disposal plant[1].

Contaminated Labware (e.g., vials, pipette tips, Place in a designated hazardous waste

tubes) container.

Contaminated PPE (e.g., gloves, disposable lab  Dispose of in a designated hazardous waste

coats) container.

Serelaxin Signaling Pathway

Serelaxin exerts its biological effects primarily through the activation of the Relaxin Family
Peptide Receptor 1 (RXFP1), a G-protein coupled receptor. This interaction initiates
downstream signaling cascades, leading to various physiological responses.
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Serelaxin Signaling Pathway
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Caption: Simplified signaling pathway of Serelaxin upon binding to its receptor, RXFP1.
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Occupational Exposure Limits

Currently, there is no established specific Occupational Exposure Limit (OEL) for Serelaxin.
For novel or potent pharmaceutical compounds without a formal OEL, an exposure control
banding approach is often adopted. This involves categorizing the compound based on its
toxicological and pharmacological properties and implementing a corresponding set of handling
precautions. Given that Serelaxin is a biologically active peptide, it should be handled with a
high degree of caution to minimize occupational exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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